Cas no 856064-16-9 (1H-Pyrazole,1,4-diethyl-3,5-dimethyl-)

• Product Name: 1H-Pyrazole,1,4-diethyl-3,5-dimethyl-
• CAS No: 856064-16-9
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 717491
• Update Time: 2024-01-31

1H-Pyrazole,1,4-diethyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1,4-diethyl-3,5-dimethyl-
• 1H-Pyrazole, 1,4-diethyl-3,5-dimethyl-

• Inchi： 1S/C9H16N2/c1-5-9-7(3)10-11(6-2)8(9)4/h5-6H2,1-4H3
• InChI Key： TVBAQWVAMLCRIX-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(CC)C(C)=N1

Computed Properties

• Exact Mass: 152.131
• Monoisotopic Mass: 152.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 224.4±9.0 °C(Predicted)
• pka: 3.81±0.10(Predicted)